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Introduction

Technetium-99m (99mTc)-Mebrofenin is a radiopharmaceutical agent widely utilized in
hepatobiliary scintigraphy (HBS) to non-invasively assess liver function.[1][2] Its kinetics of
hepatic uptake and biliary excretion are well-characterized, making it a valuable tool in both
clinical diagnostics and preclinical research.[3][4] Mebrofenin is primarily taken up by
hepatocytes via organic anion-transporting polypeptides (OATPs), specifically OATP1B1 and
OATP1B3, and is subsequently excreted into the bile canaliculi, predominantly by the multidrug
resistance-associated protein 2 (MRP2), with some sinusoidal efflux mediated by MRP3.[3]
This dynamic process allows for the quantitative measurement of hepatocyte function, which is
crucial in various applications, including the evaluation of drug-induced liver injury (DILI), the
study of drug-drug interactions (DDIs) involving hepatic transporters, and the preoperative
assessment of future remnant liver (FRL) function before major liver resection.

These application notes provide detailed protocols for dynamic 99mTc-Mebrofenin functional
liver imaging in both preclinical and clinical settings. The protocols are designed to guide
researchers and drug development professionals in obtaining robust and reproducible data for
the quantitative assessment of liver function.

Preclinical Imaging Protocol: Rodent Models
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This protocol outlines the dynamic acquisition of 99mTc-Mebrofenin imaging in rats to assess
hepatobiliary function.

Experimental Protocol

o Radiolabeling:

o Prepare 99mTc-Mebrofenin according to the manufacturer's instructions (e.g., Bridatec;
GE Healthcare).

o Ensure quality control of the radiolabeled compound to confirm high radiochemical purity.
e Animal Preparation:

o Fast rats for a minimum of 4 hours prior to imaging to standardize gastrointestinal motility
and bile flow. Prolonged fasting (>24 hours) should be avoided as it can alter biliary
kinetics.

o Anesthetize the animal using an appropriate anesthetic agent (e.g., isoflurane).

o Place the animal in a supine position on the imaging bed of a SPECT or planar
scintigraphy system.

o Maintain the animal's body temperature using a heating pad.
o Insert a tail vein catheter for the administration of the radiotracer.
e Image Acquisition:

o Position a gamma camera with a low-energy, high-resolution (LEHR) collimator over the
liver and heart region.

o Set the energy window symmetrically around the 140 keV photopeak of 99mTc.
o Administer a bolus injection of 99mTc-Mebrofenin via the tail vein catheter.
o Initiate dynamic image acquisition immediately upon injection.

o Acquire a series of dynamic planar images over a period of 60 minutes.
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o Data Analysis:

o

Draw regions of interest (ROIs) over the liver, heart (as a blood pool surrogate), and total
field of view.

o

Generate time-activity curves (TACs) for each ROI.

[¢]

Calculate the hepatic uptake rate (%/min) from the initial phase of the liver TAC (e.g., 150-
350 seconds post-injection) to quantify hepatocyte function.

[¢]

Analyze the biliary excretion phase from the later portion of the liver and intestinal TACs.

: o : _ linical

Parameter Value Reference
Radiopharmaceutical 99mTc-Mebrofenin

Animal Model Rat

Fasting Period 4 hours

Anesthesia Isoflurane N/A

) Gamma Camera with LEHR
Imaging System

Collimator
Acquisition Mode Dynamic Planar
Acquisition Duration 60 minutes

Time-Activity Curves, Hepatic

Data Analysis
Uptake Rate

Clinical Imaging Protocol: Human Subjects

This protocol details the procedure for dynamic 99mTc-Mebrofenin hepatobiliary scintigraphy
in human subjects for the quantitative assessment of liver function.

Experimental Protocol

» Patient Preparation:
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o Patients should fast for a minimum of 2-4 hours before the scan.

o Patients who have fasted for more than 24 hours or are on total parenteral nutrition may
require pretreatment with sincalide (CCK) to empty the gallbladder.

o Record any recent use of opioid pain relievers, as they can affect the sphincter of Oddi.

o Radiopharmaceutical Administration:

o Administer an intravenous bolus injection of 99mTc-Mebrofenin. The typical adult dose is
around 200 MBq (5.41 mCi).

e Dynamic Image Acquisition (Planar/SPECT):

[¢]

Position the patient in a supine position with a dual-head gamma camera equipped with
LEHR collimators positioned over the liver and heart.

[¢]

Hepatic Uptake Phase:
» Start dynamic acquisition immediately after the injection.

» Acquire a series of frames, for example, 38 frames of 10 seconds each, using a
128x128 matrix.

[e]

SPECT/CT Acquisition (Optional but Recommended for Regional Assessment):

» Following the initial dynamic phase, perform a fast SPECT acquisition over 360 degrees
(e.g., 60 frames, 8 seconds per frame, 256x256 matrix).

» Alow-dose CT scan is acquired for anatomical localization and attenuation correction.

[¢]

Biliary Excretion Phase:

» Continue with a second dynamic acquisition to monitor the excretion of the tracer into
the biliary system and intestines (e.g., 20 frames of 60 seconds each, 128x128 matrix).

o Data Processing and Analysis:
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o Draw ROIs over the liver, blood pool (heart), and total field of view on the dynamic planar

images.

o Generate time-activity curves for each ROI.

o Calculate the hepatic Mebrofenin uptake rate (%/min), often normalized to body surface

area (%/min/m2), using data from the initial uptake phase (typically 150-350 seconds post-

injection).

o For SPECT/CT data, delineate the future remnant liver (FRL) volume on the CT images

and use this to calculate the FRL function from the SPECT data. A validated cut-off value

for predicting post-operative liver failure is often used (e.qg., 2.7%/min/m2).

: o : . Clinical

Parameter

Value

Reference(s)

Radiopharmaceutical

99mTc-Mebrofenin

Patient Fasting

2-4 hours

Administered Activity

~200 MBq (5.41 mCi)

Imaging System

Dual-head SPECT/CT with

LEHR collimators

Hepatic Uptake Phase

36-38 frames of 10 s/frame,
128x128 matrix

SPECT Acquisition

60 frames of 8 s/frame,
256x256 matrix

Biliary Excretion Phase

15-20 frames of 60 s/frame,
128x128 matrix

Primary Endpoint

Hepatic Mebrofenin Uptake

Rate (%/min/m2)

FRL Function Cut-off

2.69-2.72 %/min/m?

Visualizations
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Caption: Mebrofenin transport from blood to bile via hepatocyte transporters.

Dynamic Imaging and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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